![molecular formula C21H19ClN2O5 B6169576 N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide CAS No. 2416229-34-8](/img/no-structure.png)
N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide' involves the synthesis of the intermediate compounds followed by their coupling to form the final product.", "Starting Materials": [ "3-chloro-4-hydroxybenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "2-methyl-1,4,5,6-tetrahydropyridine-3-carboxylic acid", "1,3-dioxane", "sodium borohydride", "acetic acid", "sodium hydroxide", "methyl iodide", "N,N-dimethylformamide", "triethylamine", "N-hydroxysuccinimide", "dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "N,N-diisopropylethylamine", "trifluoroacetic acid", "diethyl ether", "water" ], "Reaction": [ "Synthesis of 3-chloro-4-hydroxybenzaldehyde by reacting 3-chlorophenylboronic acid with 4-hydroxybenzaldehyde in the presence of palladium catalyst", "Synthesis of ethyl 3-chloro-4-hydroxybenzoate by reacting 3-chloro-4-hydroxybenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate", "Synthesis of 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid by reacting 2-methyl-1,4,5,6-tetrahydropyridine-3-carboxylic acid with sodium borohydride in the presence of acetic acid and sodium hydroxide", "Synthesis of N-[(1,3-dioxaindan-5-yl)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide by reacting 2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxylic acid with 1,3-dioxane and methyl iodide in the presence of N,N-dimethylformamide and triethylamine", "Synthesis of N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide by reacting N-[(1,3-dioxaindan-5-yl)methyl]-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide with 3-chloro-4-hydroxybenzoic acid in the presence of N-hydroxysuccinimide, dicyclohexylcarbodiimide, 4-dimethylaminopyridine, and N,N-diisopropylethylamine", "Purification of the final product by precipitation with trifluoroacetic acid and recrystallization from diethyl ether and water" ] } | |
CAS RN |
2416229-34-8 |
Product Name |
N-[(1,3-dioxaindan-5-yl)methyl]-4-(3-chloro-4-hydroxyphenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydropyridine-3-carboxamide |
Molecular Formula |
C21H19ClN2O5 |
Molecular Weight |
414.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.